N,N'-bis(2-cyanoethyl)-cyclohexane-1,4-diamine

• CAS RN: 1142-40-1
• Molecular Formula: C12H20N4
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 3-[[4-(2-cyanoethylamino)cyclohexyl]amino]propanenitrile
• InChI: InChI=1S/C12H20N4/c13-7-1-9-15-11-3-5-12(6-4-11)16-10-2-8-14/h11-12,15-16H,1-6,9-10H2
• InChI Key: GPMJQBPVTRRHJO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NCCC#N)NCCC#N

Description

N,N'-bis(2-cyanoethyl)-cyclohexane-1,4-diamine is a useful research compound. Its molecular formula is C12H20N4 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 5-liter reactor, 531.5 g of 1,4-cyclohexanediamine were placed and warmed at 80° C. until total fusion of the product. Then 675 mL of acrylonitrile were added and the mixture was warmed at 80° C. for 1 h, and at 100° C. for 2 h. Then 960 mL of ethanol were added and it was cooled down to room temperature, occurring the precipitation of a solid. After filtering, washing with ethanol and drying, 952.2 g (92.8%) of the title compound were obtained as a brown solid. Elemental analysis (%): theory, C 65.49, H 9.09, N 25.45; found, C 65.80, H 9.20, N 26.16.